Cas no 71516-69-3 (Ethanone, 1-(2,5-dichlorophenyl)-, oxime)

• Product Name: Ethanone, 1-(2,5-dichlorophenyl)-, oxime
• CAS No: 71516-69-3
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• CID: 1748690
• PubChem ID: 76451361
• Update Time: 2025-04-23

Ethanone, 1-(2,5-dichlorophenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,5-dichlorophenyl)-, oxime
• (NZ)-N-[1-(2,5-dichlorophenyl)ethylidene]hydroxylamine
• 2',5'-DICHLOROACETOPHENONE OXIME
• N-[(1Z)-1-(2,5-Dichlorophenyl)ethylidene]hydroxylamine
• 71516-69-3
• N-[1-(2,5-dichlorophenyl)ethylidene]hydroxylamine

• MDL： MFCD22124936
• Inchi： 1S/C8H7Cl2NO/c1-5(11-12)7-4-6(9)2-3-8(7)10/h2-4,12H,1H3
• InChI Key： NGCAIVDLWOTIRL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C)=NO)Cl

Computed Properties

• Exact Mass: 202.99061
• Monoisotopic Mass: 202.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Ethanone, 1-(2,5-dichlorophenyl)-, oxime

Ethanone, 1-(2,5-dichlorophenyl)-, oxime: A Comprehensive Overview in Modern Chemical Research

Ethanone, 1-(2,5-dichlorophenyl)-, oxime, with the CAS number 71516-69-3, is a significant compound in the realm of chemical biology and pharmaceutical research. This organometallic compound has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The presence of both a ketone group and an oxime functional group makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals.

The compound's molecular structure, characterized by a central Ethanone backbone substituted with a 2,5-dichlorophenyl group and an oxime moiety, contributes to its reactivity and utility. The oxime group (-C=N-OH) is known for its ability to form coordination complexes with metals, which has implications in catalysis and material science. Recent studies have highlighted the role of such complexes in developing efficient catalysts for organic transformations, underscoring the importance of Ethanone, 1-(2,5-dichlorophenyl)-, oxime in modern chemical synthesis.

In the context of pharmaceutical research, the compound has been explored for its potential as a precursor in the synthesis of bioactive molecules. The dichlorophenyl group introduces electronic and steric effects that can modulate the biological activity of derived compounds. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The oxime functionality further enhances its potential as a pharmacophore due to its ability to interact with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of Ethanone, 1-(2,5-dichlorophenyl)-, oxime and its derivatives. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective drugs. These computational approaches are increasingly complementing experimental work, leading to faster and more efficient drug discovery processes.

The compound's role in material science is also noteworthy. The ability of the oxime group to form stable complexes with transition metals has been leveraged in the development of new materials with tailored properties. For example, complexes formed with ruthenium and iron have shown promise in applications ranging from catalysis to luminescent materials. The structural versatility of Ethanone, 1-(2,5-dichlorophenyl)-, oxime allows for the creation of diverse metal-organic frameworks (MOFs) and coordination polymers, which are being explored for their potential in gas storage and separation technologies.

The synthesis of Ethanone, 1-(2,5-dichlorophenyl)-, oxime involves multi-step organic reactions that highlight the compound's synthetic utility. Key steps typically include the condensation of acetone derivatives with hydroxylamine salts under controlled conditions. The introduction of the dichlorophenyl group often requires halogenation reactions followed by nucleophilic substitution or cross-coupling techniques. These synthetic strategies not only produce the target compound but also generate valuable intermediates for further functionalization.

The safety profile of Ethanone, 1-(2,5-dichlorophenyl)-, oxime is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Studies have focused on its toxicity profile and environmental impact, providing guidelines for responsible use in research settings. The compound's stability under various conditions has also been evaluated to optimize its storage and handling protocols.

The future prospects of Ethanone, 1-(2,5-dichlorophenyl)-, oxime are vast and multifaceted. Ongoing research is exploring new synthetic pathways that could improve yield and purity while reducing environmental impact. Additionally，the integration of machine learning algorithms into drug discovery pipelines is expected to accelerate the identification of novel derivatives with enhanced biological activity. These advancements will likely expand the applications of this compound across multiple scientific disciplines.

In conclusion，Ethanone，1-(2，5-dichlorophenyl)-，oxime(CAS no:71516-69-3) represents a fascinating compound with significant potential in pharmaceuticals、materials science，and beyond。 Its unique structural features make it a valuable building block for synthesizing complex molecules，while its coordination chemistry opens up new avenues for catalytic applications。 As research continues to uncover new possibilities，this compound will undoubtedly play an increasingly important role in advancing scientific knowledge and innovation.